1-[1-(3-Nitrophenyl)ethyl]-4-prop-2-ynylpiperazine

• IUPAC Name: 1-[1-(3-nitrophenyl)ethyl]-4-prop-2-ynylpiperazine
• InChI: InChI=1S/C15H19N3O2/c1-3-7-16-8-10-17(11-9-16)13(2)14-5-4-6-15(12-14)18(19)20/h1,4-6,12-13H,7-11H2,2H3
• InChI Key: XEUQQZJSJZSIFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)[N+](=O)[O-])N2CCN(CC2)CC#C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

1-[1-(3-Nitrophenyl)ethyl]-4-prop-2-ynylpiperazine, also known as PEP, is a piperazine derivative that has been extensively studied for its potential use in medicinal chemistry. This compound has been shown to have various biological activities, including antitumor and antidepressant effects.

Scientific Research Applications

HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors A novel family of HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs), demonstrating activity at submicromolar concentration, has been investigated. The study explored the structure-activity relationship, finding certain derivatives with enhanced activity against HIV-1, highlighting their potential use in anti-AIDS regimens (De Martino et al., 2005).

Tuberculostatic Activity Research on 1,1-bis-methylthio-2-nitro-ethene derivatives, including their synthesis and evaluation for tuberculostatic activity, was conducted. This study found that certain compounds exhibited significant activity against tuberculosis, indicating their potential for development as therapeutic agents (Foks et al., 2005).

Antifungal and Antimycobacterial Activity Compounds with 3-nitrophenyl substitution were prepared and bioassayed for their antifungal, antimycobacterial, and photosynthesis-inhibiting activities. One compound in particular showed high potency against Mycobacterium tuberculosis, suggesting its usefulness in treating infections (Opletalová et al., 2006).

Optical Properties of Tetrapyrazinoporphyrazines The synthesis and optical properties of push-pull type tetrapyrazinoporphyrazines were examined. These compounds, which feature nitro-substituted groups, were studied for their potential applications in material science, particularly for their absorption and fluorescence characteristics (Lee et al., 2005).

Asymmetric Dinuclear Nickel(II) Systems A study on asymmetric dinuclear nickel(II) complexes showcased their high efficiency as functional models for phosphodiesterase. The complexes demonstrated exceptional catalytic activity in cleaving bis(4-nitrophenyl)phosphate, a model substrate, offering insights into enzyme mimicry and potential applications in biocatalysis (Ren et al., 2011).